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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application
of a stock solution of BC1618 in dimethyl sulfoxide (DMSO). BC1618 is a potent and selective
inhibitor of the F-box only protein 48 (FBX0O48), an E3 ubiquitin ligase. By inhibiting FBX048,
BC1618 prevents the degradation of phosphorylated AMP-activated protein kinase (pAMPKa),
a key regulator of cellular energy homeostasis.[1][2][3] This mechanism of action leads to the
stimulation of AMPK-dependent signaling pathways, making BC1618 a valuable tool for
research in metabolic diseases, such as diabetes, as well as autophagy and mitochondrial
biology.[2][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of BC1618 is provided in the table
below for easy reference.
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Property Value Reference
Molecular Formula C24H24F3NO:2

Molecular Weight 415.45 g/mol

CAS Number 2222094-18-8

Appearance Solid powder

Purity >98%

Solubility in DMSO 100 mg/mL (240.70 mM)

Solubility in Water < 0.1 mg/mL (insoluble)

Experimental Protocols

Preparation of a 100 mM BC1618 Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of BC1618 in DMSO. It is
crucial to use anhydrous, high-purity DMSO to ensure optimal solubility and stability of the
compound.

Materials:

BC1618 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened
« Sterile microcentrifuge tubes or vials

e \ortex mixer

 Ultrasonic bath

o Calibrated analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

« Equilibration: Allow the vial of BC1618 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of BC1618 powder. For example, to prepare 1 mL of a 100 mM
stock solution, weigh 41.55 mg of BC1618.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the BC1618 powder. To continue the example, add 1 mL of DMSO.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

o Ultrasonication: Place the tube in an ultrasonic bath and sonicate until the solution is clear
and all solid has dissolved. This step is critical for achieving the maximum solubility.

 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Calculation Example:

To calculate the mass of BC1618 required for a specific volume and concentration:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
For 1 mL of 100 mM BC1618:

Mass (mg) = 100 mmol/L x 0.001 L x 415.45 g/mol = 41.55 mg

Recommended Working Concentrations

The optimal working concentration of BC1618 will vary depending on the cell type and
experimental design. Based on available literature, the following concentration ranges are
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recommended as a starting point for in vitro studies:
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway affected by BC1618 and the
experimental workflow for preparing the stock solution.
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Caption: BC1618 inhibits FBXO48, preventing pAMPKa degradation and enhancing AMPK

signaling.
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Caption: Workflow for preparing BC1618 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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